8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
332149-59-4
VCID:
VC0416395
InChI:
InChI=1S/C18H19ClN4O2S/c1-12(19)9-11-26-18-20-15-14(16(24)21-17(25)22(15)2)23(18)10-8-13-6-4-3-5-7-13/h3-7,9H,8,10-11H2,1-2H3,(H,21,24,25)/b12-9-
SMILES:
CC(=CCSC1=NC2=C(N1CCC3=CC=CC=C3)C(=O)NC(=O)N2C)Cl
Molecular Formula:
C18H19ClN4O2S
Molecular Weight:
390.9g/mol
8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 332149-59-4
Main Products
VCID: VC0416395
Molecular Formula: C18H19ClN4O2S
Molecular Weight: 390.9g/mol
![8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione - 332149-59-4](/images/no_structure.jpg)
| CAS No. | 332149-59-4 |
|---|---|
| Product Name | 8-[(3-Chloro-2-butenyl)sulfanyl]-3-methyl-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C18H19ClN4O2S |
| Molecular Weight | 390.9g/mol |
| IUPAC Name | 8-[(Z)-3-chlorobut-2-enyl]sulfanyl-3-methyl-7-(2-phenylethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C18H19ClN4O2S/c1-12(19)9-11-26-18-20-15-14(16(24)21-17(25)22(15)2)23(18)10-8-13-6-4-3-5-7-13/h3-7,9H,8,10-11H2,1-2H3,(H,21,24,25)/b12-9- |
| Standard InChIKey | XVOTWNGFBFPKMV-XFXZXTDPSA-N |
| Isomeric SMILES | C/C(=C/CSC1=NC2=C(N1CCC3=CC=CC=C3)C(=O)NC(=O)N2C)/Cl |
| SMILES | CC(=CCSC1=NC2=C(N1CCC3=CC=CC=C3)C(=O)NC(=O)N2C)Cl |
| Canonical SMILES | CC(=CCSC1=NC2=C(N1CCC3=CC=CC=C3)C(=O)NC(=O)N2C)Cl |
| PubChem Compound | 1102608 |
| Last Modified | Nov 11 2021 |
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